5-ethoxy-2-methyl-3-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 5-ethoxy-2-methyl-3-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H14F3N3O/c1-3-23-13-9-12(16(17,18)19)22-15(20-13)14(10(2)21-22)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key: GMGMXJLOVIDEOU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=C(C(=NN2C(=C1)C(F)(F)F)C)C3=CC=CC=C3
• Molecular Formula: C16H14F3N3O
• Molecular Weight: 321.30 g/mol

Description

The compound is part of the pyrazolo[1,5-a]pyrimidine class, which has been the focus of research due to its diverse chemical properties and potential applications in various fields. These compounds are known for their structural uniqueness and have been synthesized through various methods, including the trifluoromethyl-promoted functionalization of pyrazolo[1,5-a]pyrimidines (Wu et al., 2006).

Synthesis Analysis

The synthesis of trifluoromethylated pyrazolo[1,5-a]pyrimidines involves multiple steps, starting from ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate. This compound undergoes condensation, chloridization, and further reactions to produce the target compound, demonstrating a novel approach to incorporating the trifluoromethyl group into the pyrazolo[1,5-a]pyrimidine framework (Wu et al., 2006).

Molecular Structure Analysis

The molecular structure of these compounds has been elucidated through techniques such as NMR spectroscopy and X-ray diffraction analysis, providing detailed insights into their geometric and electronic configurations. These studies help in understanding the reactivity and potential binding mechanisms of the compounds (Chimichi et al., 1996).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines participate in various chemical reactions, leading to the formation of novel compounds with potential biological activities. These reactions include cyclizations, condensations, and functional group transformations, which significantly alter their chemical and biological properties (Sweidan et al., 2020).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystal structures, have been characterized to facilitate their use in further applications. The crystal structure is particularly important, as it provides insights into the compound's stability and reactivity (Nagarajaiah & Begum, 2015).

Chemical Properties Analysis

The chemical properties of pyrazolo[1,5-a]pyrimidines, including their reactivity towards various reagents and conditions, have been extensively studied. These studies reveal the compound's potential as intermediates in organic synthesis and their reactivity patterns, which are crucial for designing new synthetic routes and compounds (Buriol et al., 2013).